4-Methyl-1-(thiophen-3-YL)pentan-1-amine

• Molecular Formula: C10H17NS
• Molecular Weight: 183.32 g/mol
• IUPAC Name: 4-methyl-1-thiophen-3-ylpentan-1-amine
• InChI: InChI=1S/C10H17NS/c1-8(2)3-4-10(11)9-5-6-12-7-9/h5-8,10H,3-4,11H2,1-2H3
• InChI Key: DFCLZMOYLSPZKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC(C1=CSC=C1)N

Description

4-Methyl-1-(thiophen-3-yl)pentan-1-amine (CAS 1247237-91-7) is a secondary amine featuring a pentan-1-amine backbone substituted with a methyl group at the 4-position and a thiophen-3-yl moiety at the 1-position. Its molecular formula is C₁₀H₁₇NS, with a molecular weight of 183.31 g/mol . The compound is of interest in medicinal chemistry due to its heterocyclic thiophene group, which is associated with enhanced aromatic interactions and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the condensation of thioglycolic acid derivatives with α,β-acetylenic esters under basic conditions to generate 3-hydroxy-2-thiophene carboxylic derivatives . These intermediates can then be further modified to introduce the desired substituents.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are often employed to monitor the reaction progress and confirm the structure of the final product .

Chemical Reactions Analysis

Types of Reactions

4-Methyl-1-(thiophen-3-yl)pentan-1-amine can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to modify the thiophene ring or the amine group.

Substitution: Electrophilic or nucleophilic substitution reactions can occur on the thiophene ring or the pentane chain.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various electrophiles or nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiophene ring can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the thiophene ring or the pentane chain .

Scientific Research Applications

4-Methyl-1-(thiophen-3-yl)pentan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s structural properties make it a candidate for studying biological interactions and pathways.

Medicine: Research into its potential therapeutic effects, such as antimicrobial or anti-inflammatory properties, is ongoing.

Industry: It is used in the development of materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 4-Methyl-1-(thiophen-3-yl)pentan-1-amine involves its interaction with specific molecular targets and pathways. The thiophene ring can interact with various enzymes and receptors, potentially modulating their activity. The amine group can form hydrogen bonds with biological molecules, influencing their function .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The following compounds share structural similarities with 4-Methyl-1-(thiophen-3-yl)pentan-1-amine but differ in substituents or backbone modifications:

Compound Name	Substituent Modifications	Molecular Formula	Molecular Weight (g/mol)	Commercial Availability
4-Methyl-1-(thiophen-3-yl)pentan-1-amine	Thiophen-3-yl, 4-methyl	C₁₀H₁₇NS	183.31	Discontinued/Out of stock
3-Ethyl-1-(thiophen-3-yl)pentan-1-amine	Ethyl group at 3-position	C₁₁H₁₉NS	197.34	Discontinued
4-Methyl-1-[3-(trifluoromethyl)phenyl]pentan-1-amine	Thiophene replaced with trifluoromethylphenyl	C₁₃H₁₈F₃N	245.28	Available (supplier-dependent)

Key Structural Comparisons :

• Backbone Modifications : The ethyl-substituted analogue (C₁₁H₁₉NS) introduces a longer alkyl chain, increasing lipophilicity and molecular weight compared to the methyl-substituted parent compound .

Physicochemical Properties

• Lipophilicity : The trifluoromethylphenyl analogue’s logP is expected to be higher due to the hydrophobic trifluoromethyl group, while the ethyl-substituted compound may exhibit moderate increases in lipophilicity compared to the parent compound.
• Solubility : Thiophene-containing compounds generally show better aqueous solubility than purely aromatic phenyl analogues, but the trifluoromethyl group in the phenyl variant may reduce solubility .

Pharmacological and Industrial Relevance

• Thiophene Derivatives : The thiophene ring enhances π-π stacking interactions in drug-receptor binding, making the parent compound a candidate for CNS-targeting agents .
• Trifluoromethylphenyl Derivatives : The CF₃ group improves metabolic stability and bioavailability, often utilized in agrochemicals and pharmaceuticals .

Biological Activity

4-Methyl-1-(thiophen-3-YL)pentan-1-amine, a compound featuring a thiophene ring and a pentan-1-amine structure, has garnered attention for its potential biological activities. This article explores the biological properties, mechanisms of action, and relevant case studies related to this compound.

Chemical Structure and Properties

The molecular formula of 4-Methyl-1-(thiophen-3-YL)pentan-1-amine is C₉H₁₃N₁S, where the thiophene ring contributes to its unique chemical properties. The presence of the amino group allows for interactions with various biological targets, which may lead to diverse pharmacological effects.

Biological Activities

Research indicates that 4-Methyl-1-(thiophen-3-YL)pentan-1-amine exhibits several biological activities, including:

• Antimicrobial Properties : Studies have shown that thiophene derivatives can possess antimicrobial activity. The compound's structure may facilitate interactions with microbial enzymes or receptors, inhibiting their function.
• Anticancer Potential : Similar compounds have been investigated for their anticancer properties. The ability of thiophene derivatives to inhibit specific kinases involved in cancer pathways suggests that 4-Methyl-1-(thiophen-3-YL)pentan-1-amine could have similar effects .

The biological activity of 4-Methyl-1-(thiophen-3-YL)pentan-1-amine is primarily attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : The thiophene ring can engage in π-π interactions with aromatic residues in proteins, while the amino group can form hydrogen bonds with active site residues. This interaction modulates the activity of target proteins, potentially leading to therapeutic effects.
• Receptor Modulation : The compound may act on specific receptors involved in signaling pathways, influencing cellular responses and contributing to its biological effects.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Inhibitory effects on microbial enzymes
Anticancer	Potential inhibition of cancer cell proliferation
Enzyme Interaction	Modulation of enzyme activity through binding

Case Study: Anticancer Activity

A study investigating various thiophene derivatives found that compounds similar to 4-Methyl-1-(thiophen-3-YL)pentan-1-amine demonstrated significant cytotoxicity against multiple cancer cell lines. For instance, certain analogs showed IC₅₀ values as low as 5.6 μM against K562 leukemia cells, indicating potent anticancer activity .